N-(2-methoxyphenyl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C22H23N3O5S/c1-27-17-8-6-5-7-16(17)23-20(26)13-31-21-10-9-15(24-25-21)14-11-18(28-2)22(30-4)19(12-14)29-3/h5-12H,13H2,1-4H3,(H,23,26)
• InChI Key: XAFIWLNXEYGMOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NN=C(C=C2)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C22H23N3O5S
• Molecular Weight: 441.5 g/mol

Description

N-(2-methoxyphenyl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)acetamide, also known as MPTAT, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. MPTAT is a thioacetamide derivative that has shown promising results in various studies as an anticancer and anti-inflammatory agent.

Scientific Research Applications

Antinociceptive Activity

• Study on Derivatives with Antinociceptive Activity : A study synthesized derivatives related to this compound and investigated their antinociceptive activity. The findings suggested significant antinociceptive properties, potentially more potent than aspirin in certain derivatives (Doğruer et al., 2000).

Synthesis and Properties

• Synthesis and Physicochemical Properties : Research on the synthesis and properties of similar compounds showed that they might exhibit antitumor, anti-inflammatory, and antioxidant activities. This study emphasizes the chemical versatility and potential pharmacological applications of such compounds (Sameluk & Kaplaushenko, 2015).

Anticancer Effects

• Modification as PI3Ks Inhibitor : A modification of a similar compound demonstrated remarkable anticancer effects, suggesting its potential as an effective anticancer agent with low toxicity (Wang et al., 2015).

Imaging Applications

• PET Tracers for Imaging : A study focused on the synthesis of labeled derivatives for potential use as PET tracers in imaging, specifically targeting nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1) (Gao, Wang, & Zheng, 2016).

Cytotoxicity on Cancer Cell Lines

• Novel Derivatives with Anticancer Properties : Research on novel derivatives showed significant cytotoxicity on cancer cell lines, indicating their potential in cancer therapy (Vinayak et al., 2014).

Inhibition of Myeloperoxidase Activity

• Inhibitors for Cardiovascular Diseases : Another derivative was found to be a potent and selective inhibitor of myeloperoxidase, suggesting its therapeutic potential in cardiovascular and other diseases (Ruggeri et al., 2015).

Other Pharmacological Activities

• Central Nervous System Activities : Some derivatives were examined for their activity in the central nervous system, indicating potential therapeutic applications in this area (Barlin et al., 1992).